Cas no 423753-91-7 (2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol)

• Product Name: 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol
• CAS No: 423753-91-7
• MF: C₁₆H₁₃BrN₂O
• MW: 329.191222906113
• CID: 878738
• Update Time: 2026-04-29

2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol
• 2-[5-(3-bromophenyl)-1H-pyrazol-3-yl]-5-methylphenol(SALTDATA: FREE)
• 6-[5-(3-bromophenyl)-1,2-dihydropyrazol-3-ylidene]-3-methylcyclohexa-2,4-dien-1-one
• CHEMBRDG-BB 5971672
• 2-[5-(3-BROMOPHENYL)-1H-PYRAZOL-3-YL]-5-METHYLPHENOL
• AC1O9ZWB
• AG-F-50688
• CTK4I6133

• Inchi： InChI=1S/C16H13BrN2O/c1-10-5-6-13(16(20)7-10)15-9-14(18-19-15)11-3-2-4-12(17)8-11/h2-9,20H,1H3,(H,18,19)
• InChI Key： KHNMWEACJGZVLT-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C2=NNC(=C2)C3=CC(=CC=C3)Br)O

Computed Properties

• Exact Mass: 328.02100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 48.91000
• LogP: 4.52020

Additional information on 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol

Professional Introduction to Compound with CAS No 423753-91-7 and Product Name: 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol

The compound with the CAS number 423753-91-7 and the product name 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a pyrazole core linked to a bromophenyl and a methylphenol moiety, suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

At the heart of this compound's appeal lies its pyrazole scaffold, a heterocyclic ring system known for its versatility in medicinal chemistry. Pyrazoles have been widely explored for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of a 3-bromophenyl group in the molecular structure introduces additional reactivity, enabling further functionalization and diversification of derivatives. This feature is particularly valuable in the context of drug discovery, where structural modifications can significantly influence pharmacokinetic and pharmacodynamic properties.

The 5-methylphenol component of the compound adds another layer of complexity, contributing to its potential as an intermediate in synthesizing more complex molecules. This moiety is often associated with antioxidant and anti-inflammatory properties, which are highly sought after in therapeutic agents. The combination of these elements—pyrazole, bromophenyl, and methylphenol—creates a unique chemical profile that may be leveraged for developing novel therapeutic strategies.

Recent research has highlighted the importance of heterocyclic compounds in addressing various medical conditions. Studies have demonstrated that pyrazole derivatives can exhibit significant biological activity across multiple targets, making them promising candidates for drug development. For instance, compounds with similar structures have been investigated for their potential in treating neurological disorders, infectious diseases, and chronic inflammatory conditions. The specific arrangement of atoms in 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol may contribute to its ability to interact with biological targets in a meaningful way.

In the realm of drug design, the bromophenyl group serves as a key structural feature that can enhance binding affinity and selectivity. Bromine atoms are known to increase lipophilicity and metabolic stability, which are critical factors in drug efficacy. The incorporation of this group into the pyrazole framework suggests that the compound may exhibit improved pharmacokinetic properties compared to related molecules lacking such modifications. This aspect is particularly relevant in the context of developing small-molecule drugs that require optimal absorption, distribution, metabolism, and excretion profiles.

The methylphenol moiety further enriches the compound's chemical landscape by providing a site for hydrogen bonding interactions. Hydrogen bonds play a crucial role in stabilizing protein-ligand complexes, which is essential for achieving high affinity and specificity in drug-target interactions. By integrating this group into the molecular structure, researchers may enhance the compound's ability to bind effectively to biological targets, thereby increasing its therapeutic potential.

Advances in computational chemistry have enabled more sophisticated approaches to understanding the biological activity of complex molecules like 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol. Molecular docking studies have been employed to predict how this compound might interact with various enzymes and receptors. These simulations have provided valuable insights into its potential mechanisms of action, suggesting that it could modulate pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of this compound represents a testament to the progress made in organic chemistry methodologies. Modern synthetic techniques have allowed for the efficient construction of complex molecular architectures while maintaining high levels of purity and yield. The ability to precisely control reactions at multiple stages has been instrumental in producing derivatives with tailored properties for drug development purposes.

As research continues to uncover new therapeutic applications for heterocyclic compounds like pyrazoles, compounds such as 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol are likely to play an increasingly important role in medicinal chemistry. Their unique structural features offer opportunities for innovation across various therapeutic areas, driving forward efforts to develop safer and more effective treatments for human diseases.

In conclusion, the compound with CAS number 423753-91-7 and product name 2-(5-(3-Bromophenyl)-1H-pyrazol-3-yl)-5-methylphenol exemplifies the intersection of structural complexity and biological function that characterizes modern pharmaceutical research. Its potential as a lead molecule or intermediate for further development underscores its significance in advancing therapeutic strategies. As scientific understanding evolves and new methodologies emerge, compounds like this one will continue to contribute to breakthroughs in healthcare solutions.